Cas no 2094238-96-5 (N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide)

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide is a specialized fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a cyano-substituted alkyl group and a fluoroquinoline core, offering unique reactivity and binding properties. The fluorine atom enhances metabolic stability and bioavailability, while the cyano group may contribute to selective interactions with biological targets. This compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules, particularly in antimicrobial or kinase inhibitor development. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for structure-activity relationship studies in medicinal chemistry.

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide structure

2094238-96-5 structure

Product Name:N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide

CAS No:2094238-96-5

MF:C₁₇H₁₈FN₃O

MW:299.342727184296

CID:5890189

PubChem ID:121555745

Update Time:2025-10-22

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

- EN300-26686177
- N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide
- 2094238-96-5
- AKOS033750774
- Inchi： 1S/C17H18FN3O/c1-16(2,3)17(4,10-19)21-15(22)13-9-12(18)8-11-6-5-7-20-14(11)13/h5-9H,1-4H3,(H,21,22)
- InChI Key： CKQCAURXKGGHCL-UHFFFAOYSA-N
- SMILES： FC1=CC2=CC=CN=C2C(=C1)C(NC(C#N)(C)C(C)(C)C)=O

Computed Properties

Exact Mass: 299.14339037g/mol
Monoisotopic Mass: 299.14339037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 65.8Å²

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26686177-0.05g	N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide	2094238-96-5	95.0%	0.05g	$212.0	2025-03-20

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide

N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide: A Comprehensive Overview

The compound N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide, identified by the CAS registry number 2094238-96-5, represents a significant advancement in the field of organic chemistry. This compound is a derivative of quinoline, a heterocyclic aromatic system with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound incorporates a fluoroquinoline moiety at the 6-position and an N-substituted carboxamide group at the 8-position. The substituent at the nitrogen atom is a bulky 1-cyano-1,2,2-trimethylpropyl group, which introduces steric hindrance and potentially enhances pharmacokinetic properties.

Recent studies have highlighted the potential of fluoroquinolines as scaffolds for drug discovery. The introduction of fluorine atoms into aromatic systems is known to improve drug-like properties such as lipophilicity and metabolic stability. In the case of N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide, the fluorine atom at the 6-position contributes to both electronic and steric effects. This makes the compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of 6-fluoroquinoline derivatives. The carboxylation step is critical for introducing the carboxamide group at the 8-position. Subsequent substitution reactions are employed to attach the bulky N-substituent. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to such complex structures.

From a pharmacological perspective, quinoline derivatives have been extensively studied for their potential as kinase inhibitors and anti-inflammatory agents. The presence of electron-withdrawing groups like fluorine and cyano substituents can modulate the electronic properties of the molecule, enhancing its binding affinity to target proteins. Recent research has demonstrated that analogs of N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide exhibit potent inhibitory activity against various kinases involved in cancer progression.

In addition to its therapeutic potential, this compound has shown promise in non-biological applications. For instance, quinoline derivatives are being explored as components in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The bulky substituent on this compound may influence its electronic properties, making it suitable for such applications.

Environmental considerations are also critical when developing new chemical entities. Studies on the degradation pathways of similar compounds suggest that quinoline derivatives can undergo microbial degradation under certain conditions. However, further research is needed to fully understand the environmental fate of N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide.

In conclusion, N-(1-cyano-1,2,2-trimethylpropyl)-6-fluoroquinoline-8-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both therapeutic and non-biological contexts.